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Compound of Interest

Compound Name: 2-Methyl-4-phenylpyridine

Cat. No.: B085350 Get Quote

Disclaimer: This document provides a summary of the currently available toxicological

information and safety precautions for 2-Methyl-4-phenylpyridine. It is intended for

researchers, scientists, and drug development professionals. A comprehensive literature

search has revealed a significant lack of specific toxicological studies on this compound. Much

of the information available is for structurally related compounds, and this should be interpreted

with caution. Empirical testing is necessary for a definitive toxicological profile.

Introduction
2-Methyl-4-phenylpyridine is a heterocyclic aromatic compound with potential applications in

medicinal chemistry and materials science. As with any chemical substance, a thorough

understanding of its toxicological properties and the implementation of appropriate safety

measures are paramount for safe handling and use in a research and development setting.

This guide summarizes the known hazard information for 2-Methyl-4-phenylpyridine and

provides context by discussing the toxicology of related pyridine and phenylpyridine

derivatives.

Toxicological Data for 2-Methyl-4-phenylpyridine
Specific quantitative toxicological data for 2-Methyl-4-phenylpyridine, such as LD50 (median

lethal dose) values, are not readily available in the public domain. The primary source of

hazard information comes from a single notification to the European Chemicals Agency (ECHA)

Classification and Labelling (C&L) Inventory.
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GHS Hazard Classification
The available GHS classification for 2-Methyl-4-phenylpyridine indicates that it is an irritant.

[1]

Hazard Class Hazard Statement Pictogram Signal Word

Skin

corrosion/irritation

H315: Causes skin

irritation
! Warning

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation
! Warning

Table 1: GHS Hazard Classification for 2-Methyl-4-phenylpyridine based on a notification to

the ECHA C&L Inventory.[1]

Toxicological Profile of Structurally Related
Compounds
Due to the limited data on 2-Methyl-4-phenylpyridine, it is informative to consider the

toxicological profiles of structurally similar compounds. However, it is crucial to emphasize that

these are not direct surrogates, and their properties may differ significantly.

Pyridine and its Alkyl Derivatives
Pyridine and its derivatives are known to have various toxic effects.[2][3] They can be absorbed

through oral, inhalation, and dermal routes.[2] The primary target organs for pyridine toxicity

are the liver and kidneys.[3] Some alkylated pyridines have been shown to cause moderate

skin irritation.[3]

Phenylpyridine Isomers
Studies on 2-phenylpyridine and 3-phenylpyridine, which are present in tea, have suggested

they are unlikely to be a cause of idiopathic Parkinson's disease, a condition linked to the

neurotoxin MPTP.[4] This suggests that the presence of a phenyl group on the pyridine ring

does not automatically confer the same type of neurotoxicity as seen with MPTP and its
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metabolites.[4] 4-Phenylpyridine has been investigated for its anti-inflammatory effects on the

skin.[5][6]

1-Methyl-4-phenylpyridinium (MPP+)
1-Methyl-4-phenylpyridinium (MPP+) is the toxic metabolite of 1-methyl-4-phenyl-1,2,3,6-

tetrahydropyridine (MPTP), a well-established neurotoxin that selectively destroys

dopaminergic neurons and induces symptoms of Parkinson's disease.[7][8][9][10] MPP+ is a

non-selective neurotoxin that can cause cell death in dopamine-, norepinephrine-, and

serotonin-containing neurons.[8] Its neurotoxicity is linked to its uptake by monoamine

transporters and subsequent inhibition of mitochondrial respiration.[9] The structural similarity

between MPP+ and 2-Methyl-4-phenylpyridine warrants caution regarding potential

neurotoxic effects, although there is currently no direct evidence for this.

Safety Precautions
Given the GHS classification of 2-Methyl-4-phenylpyridine as a skin and eye irritant, the

following safety precautions are recommended when handling this compound:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If working with powders or aerosols, use a NIOSH-approved

respirator.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Spill Response: In case of a spill, absorb with an inert material and dispose of it as

hazardous waste. Avoid generating dust.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/pdf/Investigating_the_Neurotoxicity_of_3_Phenylpyridine_Analogues_A_Comparative_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/35686492/
https://www.researchgate.net/publication/361223131_4-phenylpyridine_suppresses_UVB_-induced_skin_inflammation_by_targeting_c-Src_in_vitro_and_in_vivo
https://pubmed.ncbi.nlm.nih.gov/6608980/
https://pubmed.ncbi.nlm.nih.gov/3496229/
https://pubmed.ncbi.nlm.nih.gov/20501182/
https://www.cambridge.org/core/journals/canadian-journal-of-neurological-sciences/article/neurotoxicity-of-1methyl4phenyl1-2-3-6tetrahydropyridine-in-the-monkey-and-man/2E4A9C0AEB29513EBF676FB1D272AB2A
https://pubmed.ncbi.nlm.nih.gov/3496229/
https://pubmed.ncbi.nlm.nih.gov/20501182/
https://www.benchchem.com/product/b085350?utm_src=pdf-body
https://www.benchchem.com/product/b085350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A thorough search of the scientific literature did not yield any specific experimental protocols for

the toxicological assessment of 2-Methyl-4-phenylpyridine. For researchers planning to

conduct such studies, standard OECD guidelines for chemical testing should be followed. A

general workflow for an in vitro cytotoxicity assessment is provided below as a conceptual

illustration.
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Exposure Assessment Data Analysis
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(e.g., HaCaT, HepG2)
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Cell Viability Assay
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Data Collection
(Spectrophotometry) IC50 Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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